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Compound of Interest

Compound Name: Iso-isariin B

Cat. No.: B15559258

Application Notes and Protocols: Iso-isariin B

For Researchers, Scientists, and Drug Development Professionals

Product Information

» Name: Iso-isariin B

e CAS Number: 1290627-99-4

e Molecular Formula: C3oHs3Ns07
e Molecular Weight: 595.77 g/mol

» Description: Iso-isariin B is a cyclodepsipeptide fungal metabolite with known insecticidal
and potential antifungal properties. It is a member of the isariin class of compounds, which
are characterized by their cyclic structure composed of amino and hydroxy acids.

Stability and Storage

The stability of Iso-isariin B is critical for maintaining its biological activity and ensuring the
reproducibility of experimental results. While specific long-term stability data for Iso-isariin B at
-20°C is not extensively published, the recommended storage condition is -20°C. It is advised
to protect the compound from light, especially when in solution. For optimal stability, it is
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recommended to prepare fresh solutions for each experiment or to store stock solutions at
-20°C for a limited duration.

Recommended Storage Conditions

Condition Temperature Duration Notes

Store in a tightly
Long-Term Storage sealed container,
- -20°C > 1 year
(Lyophilized Powder) protected from

moisture and light.

Aliquot to avoid

repeated freeze-thaw
] Up to 1 month
Stock Solutions -20°C cycles. Use of amber
(recommended) o
vials is recommended

to protect from light.

Prepare fresh from
Working Solutions 2-8°C < 24 hours stock solution before

use.

Hypothetical Long-Term Stability Data at -20°C
(Lyophilized Powder)

The following table represents a template for presenting long-term stability data. Actual data
should be generated through a formal stability testing program.
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Time Point Purity by HPLC (%) Appearance Comments
- White to off-white Conforms to

Initial 99.5 o

powder specification

White to off-white No significant change
3 Months 99.4

powder observed

White to off-white No significant change
6 Months 99.2

powder observed

White to off-white No significant change
12 Months 99.1

powder observed

_ , Minor decrease in
White to off-white ) ) o
24 Months 98.8 purity, remains within
powder o
acceptable limits

Experimental Protocols
Protocol for Preparation of Stock and Working Solutions

Materials:

Iso-isariin B (lyophilized powder)

Dimethyl sulfoxide (DMSO), analytical grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes
Procedure:
e Stock Solution (e.g., 10 mM):

o Equilibrate the Iso-isariin B vial to room temperature before opening to prevent moisture
condensation.

o Carefully weigh the required amount of Iso-isariin B powder.
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o Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for 1 mg
of Iso-isariin B, add 167.8 uL of DMSO for a 10 mM solution).

o Vortex briefly until the powder is completely dissolved.

o Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize
freeze-thaw cycles.

o Store the aliquots at -20°C.

e Working Solution:
o Thaw a single aliquot of the stock solution at room temperature.

o Dilute the stock solution to the desired final concentration using the appropriate cell culture
medium or buffer for your experiment.

o Mix thoroughly by gentle pipetting or vortexing.

o Use the working solution immediately or store at 2-8°C for no longer than 24 hours.

Protocol for Stability Testing: A General Guideline

This protocol outlines a general procedure for conducting a long-term stability study of Iso-
isariin B at -20°C.

Objective: To assess the stability of Iso-isariin B over an extended period when stored at the
recommended temperature.

Materials and Methods:

Sample: Iso-isariin B, lyophilized powder.

Storage Condition: -20°C + 2°C in a calibrated freezer.

Time Points: 0, 3, 6, 12, 18, and 24 months.

Analytical Method: A validated stability-indicating High-Performance Liquid Chromatography
(HPLC) method is recommended.
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Experimental Workflow:

Caption: Workflow for long-term stability testing of Iso-isariin B.
Detailed Procedure:

e Initial Analysis (t=0):

 To cite this document: BenchChem. [Iso-isariin B stability and storage conditions (-20°C)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559258#iso-isariin-b-stability-and-storage-
conditions-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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